Cas no 198976-06-6 (Dihydro Artemisinin β-D-Glucuronide (Mixture of Isomers))
Dihydro Artemisinin β-D-Glucuronide (Mixture of Isomers) is a glucuronide conjugate of dihydroartemisinin, a key metabolite of artemisinin derivatives. This compound is of interest in pharmacological and metabolic studies due to its role in the biotransformation of artemisinin-based drugs. The β-D-glucuronide moiety enhances solubility, facilitating excretion and metabolic clearance. As a mixture of isomers, it provides a representative model for investigating stereoselective metabolism and pharmacokinetics. Its structural features make it valuable for analytical reference standards, drug metabolism research, and the development of antimalarial therapies. The product is characterized by high purity and stability, ensuring reliability for research applications in medicinal chemistry and pharmacokinetics.
198976-06-6 structure
Product Name:Dihydro Artemisinin β-D-Glucuronide (Mixture of Isomers)
CAS No:198976-06-6
MF:C21H32O11
MW:460.472187995911
MDL:MFCD08063733
CID:908619
PubChem ID:71433639
Update Time:2025-05-28
Dihydro Artemisinin β-D-Glucuronide (Mixture of Isomers) Chemical and Physical Properties
Names and Identifiers
-
- dihydro-artemisinin glucuronide
- DIHYDRO ARTEMISININ B-D-GLUCURONIDE (MIXTURE OF ISOMERS)
- Dihydro Artemisinin β-D-Glucuronide
- Dihydro Artemisinin β-D-Glucuronide (Mixture of Isomers)
- Dihydro Artemisinin -D-Glucuronide (Mixture of Isomers)
- (3R,5aS,6R,8aS,9S,12R,12aS)-Decahydro-3,6,9-trimethyl- 3,12-epoxy-12H-pyrano[4,3-j]-1,2-benzodioxepin-10-yl -D-Glucopyranosiduronic Acid
- (3R,5aS,6R,8aS,9S,12R,12aS)-Decahydro-3,6,9-trimethyl- 3,12-epoxy-12H-pyrano[4,3-j]-1,2-benzodioxepin-10-yl b-D-Glucopyranosiduronic Acid
- 3,4,5-trihydroxy-6-[(1,5,9-trimethyl-11,14,15,16-tetraoxatetracyclo[10.3.1.04,13.08,13]hexadecan-10-yl)oxy]oxane-2-carboxylic acid
- 198976-06-6
- 157468-39-8
- 12a-1'b-Dihydroartemisinin glucuronide
- J-012853
- AKOS025294836
- 1,5,9-trimethyl-11,14,15,16-tetraoxatetracyclo[10.3.1.04,13.08,13]hexadec-10-yl hexopyranosiduronic acid
- DTXSID50875346
-
- MDL： MFCD08063733
- Inchi： 1S/C21H32O11/c1-8-4-5-11-9(2)17(28-18-14(24)12(22)13(23)15(27-18)16(25)26)29-19-21(11)10(8)6-7-20(3,30-19)31-32-21/h8-15,17-19,22-24H,4-7H2,1-3H3,(H,25,26)
- InChI Key： ZPXMEOGHWWIMAF-UHFFFAOYSA-N
- SMILES： O1C23C4OC(C(C)C2CCC(C)C3CCC(C)(O1)O4)OC1C(C(C(C(C(=O)O)O1)O)O)O
Computed Properties
- Exact Mass: 460.19400
- Monoisotopic Mass: 460.19446183g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 32
- Rotatable Bond Count: 3
- Complexity: 749
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 13
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 153Ų
Experimental Properties
- Density: 1.5±0.1 g/cm3
- Melting Point: 103-109°C
- Boiling Point: 634.5±55.0 °C at 760 mmHg
- Flash Point: 218.2±25.0 °C
- Solubility: Methanol, Water
- PSA: 153.37000
- LogP: 0.10320
- Vapor Pressure: 0.0±4.2 mmHg at 25°C
Dihydro Artemisinin β-D-Glucuronide (Mixture of Isomers) Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Dihydro Artemisinin β-D-Glucuronide (Mixture of Isomers) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D448370-1mg |
Dihydro Artemisinin β-D-Glucuronide (Mixture of Isomers) |
198976-06-6 | 1mg |
$173.00 | 2023-05-18 | ||
| TRC | D448370-5mg |
Dihydro Artemisinin β-D-Glucuronide (Mixture of Isomers) |
198976-06-6 | 5mg |
$758.00 | 2023-05-18 | ||
| TRC | D448370-10mg |
Dihydro Artemisinin β-D-Glucuronide (Mixture of Isomers) |
198976-06-6 | 10mg |
$1395.00 | 2023-05-18 | ||
| TRC | D448370-25mg |
Dihydro Artemisinin β-D-Glucuronide (Mixture of Isomers) |
198976-06-6 | 25mg |
$3341.00 | 2023-05-18 | ||
| Apollo Scientific | BICL4328-1mg |
Dihydroartemisinin O-beta-D-glucuronide |
198976-06-6 | 95% min | 1mg |
£299.00 | 2025-02-21 | |
| Apollo Scientific | BICL4328-2mg |
Dihydroartemisinin O-beta-D-glucuronide |
198976-06-6 | 95% min | 2mg |
£529.00 | 2025-02-21 | |
| abcr | AB308815-1 mg |
Dihydroartemisinin-12-alpha-O-beta-D-glucuronide; . |
198976-06-6 | 1 mg |
€562.50 | 2023-07-19 | ||
| abcr | AB308815-2 mg |
Dihydroartemisinin-12-alpha-O-beta-D-glucuronide; . |
198976-06-6 | 2 mg |
€937.50 | 2023-07-19 | ||
| Biosynth | MD11746-500 ug |
Dihydroartemisinin glucuronide |
198976-06-6 | 500ug |
$202.13 | 2023-01-03 | ||
| Biosynth | MD11746-1000 ug |
Dihydroartemisinin glucuronide |
198976-06-6 | 1mg |
$375.38 | 2023-01-03 |
Dihydro Artemisinin β-D-Glucuronide (Mixture of Isomers) Related Literature
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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- 109054-56-0(Methyl (1-O-retinyl-2,3,4-triacetyl-beta-D-glucopyran)uronate)
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